Cas no 98665-09-9 (methyl lucidenate D)

• Product Name: methyl lucidenate D
• CAS No: 98665-09-9
• MF: C₃₀H₄₀O₈
• MW: 528.633810043335
• CID: 2018462
• PubChem ID: 21633083
• Update Time: 2025-04-21

methyl lucidenate D Chemical and Physical Properties

Names and Identifiers

• methyl lucidenate D
• methyl lucidenate D2
• 98665-09-9
• AKOS040763077
• CHEMBL464338
• methyl (4R)-4-[(5R,10S,12S,13R,14R,17R)-12-acetyloxy-4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• methyl (4R)-4-((5R,10S,12S,13R,14R,17R)-12-acetyloxy-4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoate

• Inchi： 1S/C30H40O8/c1-15(9-10-22(35)37-8)17-13-21(34)30(7)23-18(32)14-19-27(3,4)20(33)11-12-28(19,5)24(23)25(36)26(29(17,30)6)38-16(2)31/h15,17,19,26H,9-14H2,1-8H3/t15-,17-,19+,26-,28+,29+,30+/m1/s1
• InChI Key： JOFJXWXVPFAZPK-XULWGOJYSA-N
• SMILES： O(C(C)=O)[C@@H]1C(C2=C(C(C[C@H]3C(C)(C)C(CC[C@@]32C)=O)=O)[C@]2(C)C(C[C@H]([C@H](C)CCC(=O)OC)[C@]21C)=O)=O

Computed Properties

• Exact Mass: 528.27231823g/mol
• Monoisotopic Mass: 528.27231823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Color/Form: Powder

methyl lucidenate D Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids